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Compound of Interest

Compound Name: JNJ-40068782

Cat. No.: B10771833 Get Quote

JNJ-40068782 has been identified primarily as a research tool in the field of neuroscience,

specifically as a radiolabeled positive allosteric modulator (PAM) for the metabotropic

glutamate receptor 2 (mGlu2). Its principal application lies in its use in radioligand binding

assays to characterize the properties of other novel compounds targeting the mGlu2 receptor.

Role in Neuroscience Research
The metabotropic glutamate receptor 2, a G-protein coupled receptor, is a significant target in

neuroscience research due to its role in modulating glutamatergic transmission. Dysregulation

of this system has been implicated in various neuropsychiatric and neurological disorders,

including schizophrenia and anxiety. Positive allosteric modulators of the mGlu2 receptor are of

particular interest as they offer a more nuanced approach to receptor modulation compared to

direct agonists, potentially leading to safer and more effective therapeutic agents.

JNJ-40068782, in its tritiated form ([³H]JNJ-40068782), serves as a critical tool for studying the

interaction of new chemical entities with the allosteric binding site of the mGlu2 receptor. By

competing with the binding of [³H]JNJ-40068782, researchers can determine the affinity and

potency of novel, unlabeled PAMs.

Mechanism of Action
As a positive allosteric modulator, JNJ-40068782 binds to a site on the mGlu2 receptor that is

distinct from the orthosteric site where the endogenous ligand, glutamate, binds. This binding

does not directly activate the receptor but rather enhances the receptor's response to
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glutamate. This modulatory role is crucial for maintaining the physiological patterns of receptor

activation.

Experimental Applications
Detailed experimental protocols involving [³H]JNJ-40068782 have been described in the

scientific literature for the characterization of other mGlu2 PAMs, such as JNJ-40411813.

A representative experimental workflow for a competition binding assay using [³H]JNJ-
40068782 is outlined below. This assay is fundamental in determining the binding affinity

(expressed as IC50 or Ki) of a test compound for the mGlu2 receptor allosteric site.
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Membrane Preparation

Competition Binding Assay

Data Analysis

Culture CHO cells stably expressing human mGlu2 receptor

Harvest cells and homogenize in buffer

Centrifuge to pellet membranes

Resuspend and store membranes at -80°C

Incubate membranes with [³H]JNJ-40068782

Use prepared membranes

Add varying concentrations of test compound

Incubate to allow binding to reach equilibrium

Separate bound from free radioligand via filtration

Measure radioactivity of bound ligand using liquid scintillation counting

Plot percentage of specific binding against test compound concentration

Obtain raw data

Fit data to a one-site competition model

Determine IC50 value

Click to download full resolution via product page

Figure 1: Workflow for a [³H]JNJ-40068782 competition binding assay.
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Quantitative Data
The primary quantitative data associated with JNJ-40068782 is its use in determining the

binding affinities of other compounds. For instance, in studies characterizing JNJ-40411813,

the displacement of [³H]JNJ-40068782 was used to determine the IC50 of JNJ-40411813.

Compound Assay Type Cell Line IC50 (nmol/L)

JNJ-40411813
[³H]JNJ-40068782

Competition Binding

CHO cells expressing

hmGlu2
68 ± 29

Table 1: Example of

quantitative data

obtained using JNJ-

40068782 in a

competition binding

assay.[1]

The signaling pathway modulated by mGlu2 PAMs like JNJ-40068782 is depicted in the

following diagram. Activation of the mGlu2 receptor, which is coupled to a Gi/o protein, leads to

the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels.
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Figure 2: Simplified signaling pathway of the mGlu2 receptor modulated by a PAM.

It is important to note that JNJ-40068782 is not a clinical candidate and there is no information

available regarding clinical trials for this compound. Its role is confined to preclinical research
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as a valuable pharmacological tool for the discovery and characterization of new drugs

targeting the mGlu2 receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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